Cas no 68067-17-4 (Ethyl 5-cyclohexyl-3-methyl-2-methylidene-3h-furan-4-carboxylate)

• Product name: Ethyl 5-cyclohexyl-3-methyl-2-methylidene-3h-furan-4-carboxylate
• CAS No: 68067-17-4
• MF: C₁₅H₂₂O₃
• MW: 250.33338
• CID: 968577
• PubChem ID: 330209

Ethyl 5-cyclohexyl-3-methyl-2-methylidene-3h-furan-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyclohexyl-3-methyl-2-methylidene-3h-furan-4-carboxylate
• NSC317052
• Ethyl 2-cyclohexyl-4-methyl-5-methylidene-4,5-dihydrofuran-3-carboxylate
• DTXSID70317511
• 68067-17-4
• NSC-317052

• Inchi： InChI=1S/C15H22O3/c1-4-17-15(16)13-10(2)11(3)18-14(13)12-8-6-5-7-9-12/h10,12H,3-9H2,1-2H3
• InChI Key： ITKCPHYITSVCND-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(OC(=C)C1C)C2CCCCC2

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 348.9°C at 760 mmHg
• Flash Point: 145°C
• Refractive Index: 1.501
• PSA: 35.53
• LogP: 3.56390